Cas no 99073-95-7 (4-(2-BROMOPHENYL)PYRIMIDIN-2-AMINE)

• Product Name: 4-(2-BROMOPHENYL)PYRIMIDIN-2-AMINE
• CAS No: 99073-95-7
• MF: C₁₀H₈BrN₃
• MW: 250.094620704651
• MDL: MFCD07381905
• CID: 1002746
• PubChem ID: 53426180
• Update Time: 2025-09-19

4-(2-BROMOPHENYL)PYRIMIDIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 4-(2-BROMOPHENYL)PYRIMIDIN-2-AMINE
• 2-Amino-4-(2-bromophenyl)pyrimidine
• 4-(2-Bromophenyl)-2-pyrimidinylamine
• DTXSID70699102
• AKOS011763866
• 99073-95-7
• CS-0335799

• MDL： MFCD07381905
• Inchi： 1S/C10H8BrN3/c11-8-4-2-1-3-7(8)9-5-6-13-10(12)14-9/h1-6H,(H2,12,13,14)
• InChI Key： ZCMWKKYYDONJDU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C=CN=C(N)N=1

Computed Properties

• Exact Mass: 248.99000
• Monoisotopic Mass: 248.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 167-168℃
• Boiling Point: 432.9±37.0 °C at 760 mmHg
• Flash Point: 215.6±26.5 °C
• PSA: 51.80000
• LogP: 3.06950
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(2-BROMOPHENYL)PYRIMIDIN-2-AMINE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(2-BROMOPHENYL)PYRIMIDIN-2-AMINE

4-(2-Bromophenyl)pyrimidin-2-amine: A Comprehensive Overview

The compound 4-(2-Bromophenyl)pyrimidin-2-amine, identified by the CAS registry number 99073-95-7, is a heterocyclic aromatic amine derivative with significant potential in various chemical and pharmaceutical applications. This compound belongs to the broader class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The presence of a bromine atom at the 2-position of the phenyl ring introduces unique electronic and steric properties, making this compound a valuable substrate for further functionalization and exploration in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(2-Bromophenyl)pyrimidin-2-amine through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which not only enhances reaction efficiency but also minimizes the formation of unwanted byproducts. This method has been particularly advantageous in scaling up the production of this compound for preclinical studies. Additionally, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, further expanding the utility of this compound in medicinal chemistry.

The structural uniqueness of 4-(2-Bromophenyl)pyrimidin-2-amine lies in its pyrimidine ring system, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. The substitution pattern, with a bromophenyl group at position 4 and an amino group at position 2, imparts distinct electronic characteristics that are critical for its biological activity. Recent studies have highlighted its potential as a kinase inhibitor, particularly targeting key enzymes involved in cellular signaling pathways such as the PI3K/AKT/mTOR pathway. This makes it a promising candidate for anti-cancer drug development.

In terms of pharmacological applications, 4-(2-Bromophenyl)pyrimidin-2-amine has shown remarkable selectivity towards certain receptor targets, making it a valuable tool in ligand-based drug design. For instance, its ability to modulate G-protein coupled receptors (GPCRs) has been explored in recent clinical trials targeting neurodegenerative diseases. Furthermore, its role as a lead compound in structure-based drug design has been underscored by its ability to serve as a scaffold for generating novel bioactive molecules with improved potency and selectivity.

The synthesis and characterization of 4-(2-Bromophenyl)pyrimidin-2-amine have been extensively documented in recent scientific literature. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These analytical techniques have also facilitated the identification of intermediates formed during its synthesis, providing deeper insights into reaction mechanisms.

In conclusion, 4-(2-Bromophenyl)pyrimidin-2-amine stands out as a versatile compound with immense potential across multiple domains of chemical research. Its unique structure, coupled with advanced synthetic methodologies and promising biological profiles, positions it as a key player in future drug discovery efforts. As ongoing research continues to unravel its full spectrum of applications, this compound is poised to make significant contributions to both academic and industrial sectors.